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Compound of Interest

Compound Name: Taselisib

Cat. No.: B612264 Get Quote

Essential Safety and Handling Guide for
Taselisib
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of Taselisib (GDC-0032), an investigational inhibitor of the PI3K/AKT signaling

pathway. Adherence to these guidelines is critical to ensure personal safety and maintain a

secure laboratory environment.

I. Personal Protective Equipment (PPE)
When handling Taselisib, a comprehensive approach to personal protection is mandatory to

prevent exposure through inhalation, skin contact, or ingestion. The following personal

protective equipment is required:

Eye Protection: Safety goggles with side-shields are necessary to protect against splashes

and airborne particles.

Hand Protection: Chemical-resistant protective gloves must be worn.

Body Protection: An impervious clothing, such as a lab coat, is required to prevent skin

contact.
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II. Chemical and Physical Properties
A summary of the key physical and chemical properties of Taselisib is provided in the table

below.

Property Value

Synonyms GDC-0032; RG-7604

Formula C₂₄H₂₈N₈O₂

Molecular Weight 460.53 g/mol

CAS Number 1282512-48-4

Appearance Solid

III. Hazard Identification and First Aid
Taselisib is classified as harmful if swallowed, in contact with skin, or if inhaled.[1] It is crucial

to be aware of these hazards and the appropriate first aid measures.
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Exposure Route Hazard Statement First Aid Measures

Oral Harmful if swallowed.[1][2]

Rinse mouth with water. Do

NOT induce vomiting. Call a

physician immediately.[1]

Dermal Harmful in contact with skin.[1]

Wash with plenty of soap and

water. Remove contaminated

clothing and shoes. Call a

physician.[1]

Inhalation Harmful if inhaled.[1]

Remove the individual to fresh

air. If breathing is difficult,

administer oxygen. Seek

immediate medical attention.

[1]

Eye Contact

Remove any contact lenses.

Immediately flush eyes with

large amounts of water for at

least 15 minutes. Call a

physician.[1]

Occupational Exposure Limits (OELs): It is important to note that no occupational exposure

limit values have been established for Taselisib.[1] Therefore, it is imperative to handle this

compound with a high degree of caution and to minimize all potential exposure.

IV. Handling, Storage, and Disposal Protocols
A. Handling:

Ventilation: Use Taselisib only in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or aerosols.[1][2]

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[1]

Hygiene: Do not eat, drink, or smoke in areas where Taselisib is handled. Wash hands

thoroughly after handling.[1][2]
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B. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

C. Disposal:

Dispose of Taselisib and its container in accordance with all applicable local, state, and

federal regulations. This may involve incineration in a licensed hazardous waste disposal

facility.

V. Spill Management Workflow
In the event of a Taselisib spill, follow the workflow outlined below to ensure a safe and

effective cleanup.

Initial Response
Cleanup Procedure Final Steps

Evacuate Immediate Area Alert Supervisor and Safety Officer Assess Spill Severity
Don Appropriate PPESpill is manageable

Emergency_ServicesLarge/Uncontrolled Spill

Contain the Spill Neutralize/Absorb Powder Collect Contaminated Material Decontaminate Area Dispose of Waste Document the Incident

Click to download full resolution via product page

Caption: Workflow for the safe management of a Taselisib spill.

VI. Taselisib's Mechanism of Action: The PI3K/AKT
Signaling Pathway
Taselisib is a potent inhibitor of the phosphoinositide 3-kinase (PI3K) pathway, which is a

critical signaling cascade involved in cell growth, proliferation, and survival.[3][4][5] The

diagram below illustrates the PI3K/AKT pathway and the point of inhibition by Taselisib.
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Caption: The PI3K/AKT signaling pathway and the inhibitory action of Taselisib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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